Cas no 7476-46-2 ( )

  structure
  structure
Product Name: 
CAS No:7476-46-2
MF:C16H16O2
MW:240.297044754028
CID:980277
PubChem ID:344704
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-phenoxy-1-phenylpropan-1-one
    • 2-methyl-2-phenoxy-1-phenyl-propan-1-one
    • AC1L8161
    • CTK2H9788
    • NSC401772
    • SureCN2142613
    • 7476-46-2
    • SCHEMBL2142613
    • NSC-401772
    • DTXSID60322659
    •  
    • Inchi: 1S/C16H16O2/c1-16(2,18-14-11-7-4-8-12-14)15(17)13-9-5-3-6-10-13/h3-12H,1-2H3
    • InChI Key: PLOPCUVKFZNMCY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C)(C)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 3.72690
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